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Compound of Interest

Compound Name: Statolon

CAS No.: 11006-77-2

Cat. No.: B1172468

Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Statolon is readily available. The following

guidance is based on general safety and handling principles for potent, biologically active

substances and should be supplemented by a thorough risk assessment by the user's

institution.

Statolon is an antiviral agent and an inducer of interferon, historically derived from the mold

Penicillium stoloniferum. Its activity is attributed to the presence of a mycovirus containing

double-stranded RNA (dsRNA). Due to its biological activity, it should be handled with care in a

laboratory setting to minimize exposure.
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Property Information Cite

CAS Number 11006-77-2

Description
A polyanionic polysaccharide

from Penicillium stoloniferum.

Biological Activity
Induces interferon production,

exhibiting antiviral properties.
[1]

Personal Protective Equipment (PPE) and Handling
Plan
Given the lack of specific toxicity data, a conservative approach to handling Statolon is

recommended, treating it as a potentially hazardous compound.

Engineering Controls
Ventilation: All handling of solid Statolon and preparation of solutions should be conducted

in a certified chemical fume hood or a biological safety cabinet to prevent inhalation of

airborne particles.
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PPE Item Specification Rationale

Gloves
Double-gloving with powder-

free nitrile gloves.

Prevents skin contact and

cross-contamination. The outer

glove should be removed and

disposed of immediately after

handling.

Eye Protection

Chemical splash goggles or a

face shield worn over safety

glasses.

Protects eyes from splashes

and airborne particles.

Lab Coat
A disposable, solid-front lab

coat with tight-fitting cuffs.

Provides a barrier against

contamination of personal

clothing.

Respiratory Protection
A NIOSH-approved N95 or

higher-level respirator.

Recommended when handling

the powdered form or if there is

a risk of aerosolization.

Operational Workflow for Handling Statolon
The following diagram outlines the procedural steps for the safe handling of Statolon in a

laboratory setting.
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Set up work area in a
certified fume hood or BSC
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Dispose of liquid waste in
 a designated hazardous waste container
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Caption: Operational workflow for handling Statolon.
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Disposal Plan
All waste generated from handling Statolon must be treated as hazardous chemical waste.

Solid Waste: Unused or expired solid Statolon, as well as contaminated consumables (e.g.,

weigh boats, pipette tips, gloves, lab coats), should be collected in a clearly labeled, sealed

hazardous waste container.

Liquid Waste: Solutions containing Statolon should be collected in a dedicated, sealed, and

clearly labeled hazardous liquid waste container. Do not dispose of down the drain.

Decontamination: Work surfaces should be decontaminated with an appropriate cleaning

agent (e.g., 70% ethanol), and the cleaning materials should be disposed of as solid

hazardous waste.

Experimental Protocols: Mechanism of Action
Statolon's antiviral activity stems from its ability to induce the production of interferons. This is

believed to be triggered by the dsRNA component of the mycovirus found in Statolon
preparations. The dsRNA is recognized by host cell pattern recognition receptors (PRRs),

initiating a signaling cascade that leads to the expression of type I interferons.

Signaling Pathway of Statolon-Induced Interferon
Response
The diagram below illustrates the putative signaling pathway initiated by the dsRNA component

of Statolon.
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Caption: Putative signaling pathway for Statolon-induced interferon response.
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Pathway Description:

Recognition: The dsRNA from Statolon is recognized by Toll-like receptor 3 (TLR3) within

endosomes or by RIG-I-like receptors (RLRs) such as RIG-I and MDA5 in the cytoplasm.[2]

Signaling Cascade: This recognition activates downstream adaptor proteins (TRIF for TLR3,

MAVS for RLRs), which converge on the activation of kinases like TBK1.[2]

Interferon Production: These kinases phosphorylate and activate transcription factors IRF3

and IRF7, which translocate to the nucleus and induce the transcription of type I interferon

genes (e.g., IFN-α and IFN-β).

Interferon Signaling: The newly synthesized interferons are secreted and bind to the

interferon-α/β receptor (IFNAR) on the surface of the same or neighboring cells.

Antiviral State: This binding activates the JAK-STAT signaling pathway, leading to the

transcription of hundreds of interferon-stimulated genes (ISGs) that establish an antiviral

state in the cell, inhibiting viral replication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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